Phenmedipham-ethyl

Specification

• CAS No.: 13684-44-1
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol
• IUPAC Name: [3-(ethoxycarbonylamino)phenyl] N-(3-methylphenyl)carbamate
• Standard InChI: InChI=1S/C17H18N2O4/c1-3-22-16(20)18-14-8-5-9-15(11-14)23-17(21)19-13-7-4-6-12(2)10-13/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• Standard InChI Key: MVEFZZKZBYQFPP-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC1=CC(=CC=C1)OC(=O)NC2=CC=CC(=C2)C
• Canonical SMILES: CCOC(=O)NC1=CC(=CC=C1)OC(=O)NC2=CC=CC(=C2)C

Introduction

Chemical Structure and Properties

Structural Characteristics

Phenmedipham-ethyl features a molecular structure characterized by two aromatic rings connected through a carbamate linkage, similar to its related compound phenmedipham. The molecular formula of phenmedipham-ethyl is C17H18N2O4, distinguishing it from phenmedipham (C16H16N2O4) by the presence of an additional methylene group in the ethoxy moiety rather than the methoxy group found in phenmedipham. This structural difference, though slight, has implications for the compound's chemical behavior, solubility, and analytical detection.

The structural representation can be described using the SMILES notation: O=C(NC1=CC=CC(C)=C1)OC2=CC(NC(OCC)=O)=CC=C2, which encodes the specific arrangement of atoms and bonds in the molecule. For more advanced computational chemistry applications, the InChI notation is available: InChI=1S/C17H18N2O4/c1-3-22-16(20)18-14-8-5-9-15(11-14)23-17(21)19-13-7-4-6-12(2)10-13/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21).

Physical and Chemical Properties

Phenmedipham-ethyl presents as a white to off-white powder in its purified form. The compound has a molecular weight of 314.34 g/mol, which affects its diffusion, membrane permeability, and other pharmacokinetic properties. Its solubility profile indicates that it is slightly soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and chloroform, suggesting a moderate level of lipophilicity.

The following table summarizes the key physical and chemical properties of phenmedipham-ethyl:

Property	Value
Molecular Formula	C17H18N2O4
Molecular Weight	314.34 g/mol
Physical Appearance	White to off-white powder
Solubility	Slightly soluble in DMSO, MeOH, chloroform
CAS Registry Number	13684-44-1
PubChem CID	13187411
InChI Key	MVEFZZKZBYQFPP-UHFFFAOYSA-N
Purity (Commercial)	≥97% (HPLC)

Agricultural Context and Relationship to Phenmedipham

Relationship to the Herbicide Phenmedipham

Phenmedipham-ethyl is primarily recognized as an impurity of phenmedipham, which is a carbanilate selective herbicide. Phenmedipham itself is widely used for post-emergence weed control in beet crops, targeting broad-leaved weeds before they fully develop. Understanding the properties and behavior of phenmedipham-ethyl is important for quality control of herbicide formulations and for monitoring potential impurities in agricultural chemicals.

Analytical Applications and Reference Standards

When stored properly at -20°C, phenmedipham-ethyl remains stable for at least two years after receipt. This stability information is crucial for laboratories and research facilities that maintain stocks of this reference material.

The following table summarizes the key safety and handling information for phenmedipham-ethyl:

Safety Parameter	Value/Recommendation
Hazard Statement	H400 (Very toxic to aquatic life)
Precautionary Statements	P273, P391, P501
GHS Symbol	GHS09
Signal Word	Warning
Transportation Classification	UN3077, Packing Group III
Short-term Storage	+4°C
Long-term Storage	-20°C
Handling Recommendations	Protect from light and moisture
Stability Period	At least 2 years when stored at -20°C